![molecular formula C19H28N2OS B2967801 4-Phenyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)butan-1-one CAS No. 2309571-18-2](/img/structure/B2967801.png)
4-Phenyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)butan-1-one
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Description
4-Phenyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)butan-1-one is a useful research compound. Its molecular formula is C19H28N2OS and its molecular weight is 332.51. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationship Studies
Studies have revealed insights into the structure-activity relationships of compounds structurally related to "4-Phenyl-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)butan-1-one," focusing on their binding affinities at dopamine and serotonin receptor subtypes. Such research has led to the identification of potential new antipsychotic agents, highlighting the compound's relevance in the development of medications aimed at combating neuropsychiatric diseases (Peprah et al., 2012).
Anticancer Activity
Further research into analogs of the compound has shown preferential binding at the sigma-2 receptor, along with inhibition of several cancer cell lines. This suggests a role in developing anticancer therapies, especially given the selective toxicity toward cancer cells compared to normal cells (Asong et al., 2019).
Synthetic Applications
The compound and its derivatives have been explored for their potential in synthetic chemistry, including the synthesis of new materials and catalysis. For example, research into diazepine rings and their annulation processes contributes to the development of novel synthetic methods and materials, offering insights into the manipulation of molecular structures for desired properties (Tarakanov et al., 2011).
Mechanochromic and Electroluminescent Materials
The synthesis of N-substituted tetraphenylethene-based benzimidazoles, related to the core structure of "this compound," showcases applications in materials science, including aggregation-induced emission, mechanochromism, and electroluminescence. These properties are significant for developing advanced materials for sensing, displays, and lighting technologies (Zhang et al., 2018).
Properties
IUPAC Name |
4-phenyl-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2OS/c22-19(9-4-8-17-6-2-1-3-7-17)21-12-5-11-20(13-14-21)18-10-15-23-16-18/h1-3,6-7,18H,4-5,8-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJTCLTOSNOIFCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)CCCC2=CC=CC=C2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.